Cas no 2172603-40-4 (5-4-(2-aminoethyl)-5-cyclopentyl-1H-1,2,3-triazol-1-ylpentanenitrile)

• Product Name: 5-4-(2-aminoethyl)-5-cyclopentyl-1H-1,2,3-triazol-1-ylpentanenitrile
• CAS No: 2172603-40-4
• MF: C₁₄H₂₃N₅
• MW: 261.365922212601
• CID: 5891363
• PubChem ID: 165600574
• Update Time: 2025-07-21

5-4-(2-aminoethyl)-5-cyclopentyl-1H-1,2,3-triazol-1-ylpentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-4-(2-aminoethyl)-5-cyclopentyl-1H-1,2,3-triazol-1-ylpentanenitrile
• EN300-1598359
• 2172603-40-4
• 5-[4-(2-aminoethyl)-5-cyclopentyl-1H-1,2,3-triazol-1-yl]pentanenitrile

• Inchi： 1S/C14H23N5/c15-9-4-1-5-11-19-14(12-6-2-3-7-12)13(8-10-16)17-18-19/h12H,1-8,10-11,16H2
• InChI Key： KKMAEHLICZLETI-UHFFFAOYSA-N
• SMILES： N1(CCCCC#N)C(=C(CCN)N=N1)C1CCCC1

Computed Properties

• Exact Mass: 261.19534575g/mol
• Monoisotopic Mass: 261.19534575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.5Ų

Additional information on 5-4-(2-aminoethyl)-5-cyclopentyl-1H-1,2,3-triazol-1-ylpentanenitrile

Introduction to 5-4-(2-aminoethyl)-5-cyclopentyl-1H-1,2,3-triazol-1-ylpentanenitrile (CAS No. 2172603-40-4)

5-4-(2-aminoethyl)-5-cyclopentyl-1H-1,2,3-triazol-1-ylpentanenitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2172603-40-4, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The intricate architecture of this molecule, comprising a cyclopentyl ring, a nitrile group, and a triazolyl moiety, makes it a subject of interest for synthetic chemists and biologists alike.

The structural composition of 5-4-(2-aminoethyl)-5-cyclopentyl-1H-1,2,3-triazol-1-ylpentanenitrile incorporates several key functional groups that contribute to its reactivity and potential biological interactions. The presence of the nitrile group (–CN) suggests possible roles in hydrogen bonding and metal coordination, while the triazolyl ring (1H-1,2,3-triazol) introduces rigidity and stability to the molecular framework. Additionally, the cyclopentyl side chain enhances lipophilicity, which can be crucial for membrane permeability and bioavailability in drug applications.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse pharmacological properties. The triazolyl moiety, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer activities. Researchers have demonstrated that triazoles can act as scaffolds for designing novel therapeutic agents by modulating their core structure and substituents. The incorporation of a cyclopentyl group into the triazolyl-pentanenitrile framework in 5-4-(2-aminoethyl)-5-cyclopentyl-1H-1,2,3-triazol-1-ylpentanenitrile may enhance its binding affinity to biological targets while maintaining structural integrity.

The aminomethyl substituent at the 4-position of the triazolyl ring adds another layer of complexity to this molecule. Amino groups are well-known for their ability to form hydrogen bonds and participate in salt formation, which can influence solubility and pharmacokinetic behavior. The specific arrangement of these functional groups in 5-4-(2-aminoethyl)-5-cyclopentyl-1H-1,2,3-triazol-1-ylpentanenitrile may confer unique interactions with biological receptors or enzymes, making it a valuable candidate for further pharmacological investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting costly wet-lab experiments. Molecular docking studies have shown that compounds with similar structural motifs to 5-4-(2-aminoethyl)-5-cyclopentyl-1H-1,2,3-triazol-1-ylpentanenitrile may interact with various protein targets involved in metabolic pathways and disease mechanisms. For instance, preliminary simulations suggest potential binding interactions with enzymes such as kinases and phosphodiesterases, which are implicated in cancer progression and inflammation.

The synthesis of 5-4-(2-aminoethyl)-5-cyclopentyl-1H-1,2,3-triazol-1-ylpentanenitrile presents both challenges and opportunities for synthetic chemists. The multi-step process typically involves cycloaddition reactions between azides and alkynes to form the triazolyl ring, followed by functional group transformations to introduce the cyclopentyl and nitrile moieties. Recent innovations in catalytic systems have improved the efficiency and selectivity of these reactions, making it feasible to produce complex molecules like this one on a larger scale.

In conclusion, 5–4–(2–aminoethyl)–5–cyclopentyl– 1H– 1 , 2 , 3 –triazol– 1 – yl pentanenitrile (CAS No. 2172603–40–4) represents a promising lead compound for further medicinal chemistry exploration. Its unique structural features and potential biological activities make it an attractive candidate for developing novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds, this molecule may play a significant role in addressing unmet medical needs across various therapeutic areas.